Cas no 915921-99-2 (2-Chloro-N-3-(1-pyrrolidinyl)phenylacetamide)

• Product Name: 2-Chloro-N-3-(1-pyrrolidinyl)phenylacetamide
• CAS No: 915921-99-2
• MF: C₁₂H₁₅ClN₂O
• MW: 238.713301897049
• MDL: MFCD08691991
• CID: 1005316
• PubChem ID: 28065671
• Update Time: 2025-06-13

2-Chloro-N-3-(1-pyrrolidinyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(3-(pyrrolidin-1-yl)phenyl)acetamide
• CHEMBRDG-BB 9071915
• 2-CHLORO-N-[3-(1-PYRROLIDINYL)PHENYL]ACETAMIDE
• 2-chloro-N-[3-(1-pyrrolidinyl)phenyl]acetamide(SALTDATA: FREE)
• 2-chloro-N-(3-pyrrolidin-1-ylphenyl)acetamide
• 915921-99-2
• 2-Chloro-N-[3-(pyrrolidin-1-yl)phenyl]acetamide
• MFCD08691991
• CS-0365238
• DTXSID40651136
• BS-36472
• AKOS010027044
• 2-Chloro-N-3-(1-pyrrolidinyl)phenylacetamide

• MDL： MFCD08691991
• Inchi： 1S/C12H15ClN2O/c13-9-12(16)14-10-4-3-5-11(8-10)15-6-1-2-7-15/h3-5,8H,1-2,6-7,9H2,(H,14,16)
• InChI Key： FKUPPGKBFIBLNA-UHFFFAOYSA-N
• SMILES： ClCC(NC1=CC=CC(=C1)N1CCCC1)=O

Computed Properties

• Exact Mass: 238.0872908g/mol
• Monoisotopic Mass: 238.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.266
• Boiling Point: 449.7°C at 760 mmHg
• Flash Point: 225.8°C
• Refractive Index: 1.612

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-Chloro-N-3-(1-pyrrolidinyl)phenylacetamide

Research Brief on 2-Chloro-N-3-(1-pyrrolidinyl)phenylacetamide (CAS: 915921-99-2): Recent Advances and Applications

2-Chloro-N-3-(1-pyrrolidinyl)phenylacetamide (CAS: 915921-99-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent literature indicates that 2-Chloro-N-3-(1-pyrrolidinyl)phenylacetamide has been investigated for its role in modulating specific biological pathways. For instance, studies have explored its interaction with neurotransmitter receptors, suggesting potential applications in neurological disorders. The compound's unique structure, featuring a chloroacetamide moiety linked to a pyrrolidinylphenyl group, allows for selective binding to target proteins, making it a promising candidate for further pharmacological evaluation.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 2-Chloro-N-3-(1-pyrrolidinyl)phenylacetamide. Researchers have employed innovative catalytic methods and green chemistry principles to enhance the efficiency of its production. These developments are critical for scaling up the compound's synthesis to meet the demands of preclinical and clinical studies.

Biological evaluations of 2-Chloro-N-3-(1-pyrrolidinyl)phenylacetamide have revealed its efficacy in various in vitro and in vivo models. For example, recent studies have demonstrated its ability to inhibit specific enzymes involved in inflammatory responses, positioning it as a potential anti-inflammatory agent. Additionally, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been characterized to better understand its therapeutic potential.

Looking ahead, the compound's versatility and promising biological activity warrant further investigation. Future research directions may include structure-activity relationship (SAR) studies to optimize its pharmacological profile, as well as exploratory clinical trials to assess its safety and efficacy in humans. Collaborative efforts between academia and industry will be essential to translate these findings into tangible therapeutic solutions.

In conclusion, 2-Chloro-N-3-(1-pyrrolidinyl)phenylacetamide (CAS: 915921-99-2) represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique structural features and biological activities offer exciting opportunities for drug development. This brief underscores the importance of continued research to fully unlock its potential and address unmet medical needs.